Cas no 59203-75-7 ((2R,6R,11S)-3,11-dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol)

(2R,6R,11S)-3,11-dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol structure
59203-75-7 structure
Product Name:(2R,6R,11S)-3,11-dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol
CAS No:59203-75-7
MF:C17H25NO
MW:259.386504888535
CID:1613673
PubChem ID:3042209
Update Time:2025-04-21

(2R,6R,11S)-3,11-dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol Chemical and Physical Properties

Names and Identifiers

    • (2R,6R,11S)-3,11-dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol
    • DTXSID80974634
    • (+-)-2,9-Dimethyl-5-propyl-6,7-benzomorphan
    • 3,11-Dimethyl-6-propyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol
    • 2,6-Methano-3-benzazocin-8-ol, 1,2,3,4,5,6-hexahydro-3,11-dimethyl-6-propyl-, (+-)-(2-alpha,6-alpha,11S*)-
    • 59203-75-7
    • Inchi: 1S/C17H25NO/c1-4-7-17-8-9-18(3)16(12(17)2)10-13-5-6-14(19)11-15(13)17/h5-6,11-12,16,19H,4,7-10H2,1-3H3/t12-,16-,17-/m1/s1
    • InChI Key: PHYSVAGMEKNYFE-CSMYWGQOSA-N
    • SMILES: OC1C=CC2C[C@@H]3[C@@H](C)[C@](CCC)(C=2C=1)CCN3C

Computed Properties

  • Exact Mass: 259.193614421g/mol
  • Monoisotopic Mass: 259.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.5Ų
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